Cas no 113277-47-7 (methyl 4-oxo-2-propanoylhexanoate)

• Product Name: methyl 4-oxo-2-propanoylhexanoate
• CAS No: 113277-47-7
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 2610325
• PubChem ID: 11830437
• Update Time: 2025-04-21

methyl 4-oxo-2-propanoylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-oxo-2-propanoylhexanoate
• 113277-47-7
• DTXSID60474081
• Hexanoic acid, 4-oxo-2-(1-oxopropyl)-, methyl ester

• Inchi： 1S/C10H16O4/c1-4-7(11)6-8(9(12)5-2)10(13)14-3/h8H,4-6H2,1-3H3
• InChI Key： UFYYAMGZCXXJQP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(CC)=O)CC(CC)=O)=O

Computed Properties

• Exact Mass: 200.10485899Da
• Monoisotopic Mass: 200.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.4Ų